Cas no 1957-24-0 (1-(2-Fluorophenyl)-2-methylpropan-2-amine hydrochloride)

• Product Name: 1-(2-Fluorophenyl)-2-methylpropan-2-amine hydrochloride
• CAS No: 1957-24-0
• MF: C₁₀H₁₅ClFN
• MW: 203.684205293655
• CID: 1038728
• PubChem ID: 70701058
• Update Time: 2025-05-19

1-(2-Fluorophenyl)-2-methylpropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-2-methylpropan-2-amine hydrochloride
• AK100304
• ANW-70370
• CTK8C3657
• KB-213044
• 1-(2-Fluorophenyl)-2-methylpropan-2-amine HCl
• DTXSID30743837
• KS-7848
• AKOS016002350
• 1957-24-0
• 1-(2-fluorophenyl)-2-methylpropan-2-amine;hydrochloride
• F79506
• 1-(2-Fluorophenyl)-2-methylpropan-2-amine--hydrogen chloride (1/1)

• MDL： MFCD23135677
• Inchi： 1S/C10H14FN.ClH/c1-10(2,12)7-8-5-3-4-6-9(8)11;/h3-6H,7,12H2,1-2H3;1H
• InChI Key： ORHPPLPALQDZTB-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1CC(C)(C)N

Computed Properties

• Exact Mass: 203.0877053g/mol
• Monoisotopic Mass: 203.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

1-(2-Fluorophenyl)-2-methylpropan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(2-Fluorophenyl)-2-methylpropan-2-amine hydrochloride

Comprehensive Overview of 1-(2-Fluorophenyl)-2-methylpropan-2-amine hydrochloride (CAS No. 1957-24-0)

1-(2-Fluorophenyl)-2-methylpropan-2-amine hydrochloride (CAS No. 1957-24-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of arylalkylamines, which are known for their diverse applications in medicinal chemistry. The presence of a fluorine atom at the 2-position of the phenyl ring enhances its metabolic stability and bioavailability, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's molecular structure features a secondary amine group attached to a tertiary carbon, which is further linked to a 2-fluorophenyl moiety. This unique arrangement contributes to its distinct physicochemical properties, including solubility and reactivity. Researchers have investigated its potential as a building block in the synthesis of more complex molecules, particularly in the development of central nervous system (CNS) targeting agents. The hydrochloride salt form improves its stability and handling characteristics, making it suitable for laboratory use.

In recent years, the demand for fluorinated compounds like 1-(2-Fluorophenyl)-2-methylpropan-2-amine hydrochloride has surged due to their applications in drug discovery and material science. Fluorination is a common strategy to modulate the biological activity of molecules, as it can influence their binding affinity and pharmacokinetic profiles. This compound's structural versatility has led to its exploration in areas such as neuropharmacology and enzyme inhibition studies, where precise molecular modifications are critical.

One of the key trends in modern chemistry is the focus on sustainable synthesis methods. Researchers are increasingly interested in optimizing the production of 1-(2-Fluorophenyl)-2-methylpropan-2-amine hydrochloride using green chemistry principles. This includes minimizing waste, reducing energy consumption, and employing catalytic processes to enhance efficiency. Such advancements align with global efforts to promote environmentally friendly practices in chemical manufacturing.

The compound's relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR). By analyzing how subtle changes in its structure affect its interactions with biological targets, scientists can design more effective and selective compounds. This approach is particularly valuable in the development of new therapeutic candidates for conditions such as neurological disorders and metabolic diseases.

Another area of interest is the compound's potential role in preclinical studies. Its fluorinated aromatic ring and amine functionality make it a promising scaffold for probing biological pathways. For instance, it has been used in studies investigating the modulation of neurotransmitter systems, which are crucial for understanding brain function and behavior. These applications highlight its importance in advancing biomedical research.

From a commercial perspective, 1-(2-Fluorophenyl)-2-methylpropan-2-amine hydrochloride is available through specialized chemical suppliers and research catalogs. Its purity and quality are critical for ensuring reproducible results in experimental settings. As such, suppliers often provide detailed analytical data, including HPLC and NMR spectra, to verify its identity and composition. This transparency is essential for researchers who rely on high-quality reagents for their work.

In conclusion, 1-(2-Fluorophenyl)-2-methylpropan-2-amine hydrochloride (CAS No. 1957-24-0) is a versatile and valuable compound in both academic and industrial settings. Its unique structural features and broad applicability make it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of innovative solutions for healthcare and technology.